Cas no 2034410-23-4 (N-2-methoxy-2-(thiophen-3-yl)ethyl-2-(trifluoromethoxy)benzene-1-sulfonamide)

• Product Name: N-2-methoxy-2-(thiophen-3-yl)ethyl-2-(trifluoromethoxy)benzene-1-sulfonamide
• CAS No: 2034410-23-4
• MF: C₁₄H₁₄F₃NO₄S₂
• MW: 381.390471935272
• CID: 5379235
• Update Time: 2025-06-08

N-2-methoxy-2-(thiophen-3-yl)ethyl-2-(trifluoromethoxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-Methoxy-2-(3-thienyl)ethyl]-2-(trifluoromethoxy)benzenesulfonamide
• N-2-methoxy-2-(thiophen-3-yl)ethyl-2-(trifluoromethoxy)benzene-1-sulfonamide

• Inchi： 1S/C14H14F3NO4S2/c1-21-12(10-6-7-23-9-10)8-18-24(19,20)13-5-3-2-4-11(13)22-14(15,16)17/h2-7,9,12,18H,8H2,1H3
• InChI Key： MFJFOXGSGHIAQJ-UHFFFAOYSA-N
• SMILES： C1(S(NCC(OC)C2C=CSC=2)(=O)=O)=CC=CC=C1OC(F)(F)F

Experimental Properties

• Density: 1.408±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 458.2±55.0 °C(Predicted)
• pka: 9.87±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-2-methoxy-2-(thiophen-3-yl)ethyl-2-(trifluoromethoxy)benzene-1-sulfonamide

Comprehensive Overview of N-2-methoxy-2-(thiophen-3-yl)ethyl-2-(trifluoromethoxy)benzene-1-sulfonamide (CAS No. 2034410-23-4)

The compound N-2-methoxy-2-(thiophen-3-yl)ethyl-2-(trifluoromethoxy)benzene-1-sulfonamide (CAS No. 2034410-23-4) is a sulfonamide derivative with a unique molecular structure that combines a thiophene ring and a trifluoromethoxy group. This structural complexity makes it a subject of interest in medicinal chemistry and pharmaceutical research. The presence of the thiophene moiety, a five-membered heterocycle containing sulfur, contributes to its potential bioactivity, while the trifluoromethoxy group enhances its metabolic stability and lipophilicity, key factors in drug design.

Recent advancements in drug discovery have highlighted the importance of sulfonamide-based compounds due to their versatility in targeting various biological pathways. Researchers are particularly interested in how N-2-methoxy-2-(thiophen-3-yl)ethyl-2-(trifluoromethoxy)benzene-1-sulfonamide interacts with enzymes or receptors, given its potential applications in anti-inflammatory or central nervous system (CNS) therapies. The compound's CAS No. 2034410-23-4 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the preparation of N-2-methoxy-2-(thiophen-3-yl)ethyl-2-(trifluoromethoxy)benzene-1-sulfonamide involves multi-step organic reactions, including sulfonylation and etherification. The thiophene ring is often introduced via cross-coupling reactions, while the trifluoromethoxy group is typically incorporated using specialized fluorinating agents. These synthetic challenges make the compound a valuable case study for process optimization and green chemistry initiatives.

In the context of AI-driven drug discovery, N-2-methoxy-2-(thiophen-3-yl)ethyl-2-(trifluoromethoxy)benzene-1-sulfonamide has been analyzed using machine learning models to predict its physicochemical properties, such as logP and aqueous solubility. These computational approaches align with the growing demand for in silico screening tools to accelerate lead compound identification. The compound's CAS No. 2034410-23-4 is often referenced in cheminformatics discussions, particularly regarding molecular docking simulations.

The pharmacokinetic profile of N-2-methoxy-2-(thiophen-3-yl)ethyl-2-(trifluoromethoxy)benzene-1-sulfonamide is another area of active investigation. Its metabolic stability and blood-brain barrier (BBB) permeability are critical for potential CNS-targeted therapeutics. Researchers are also exploring its prodrug derivatives to improve bioavailability, a common strategy in modern pharmaceutical development.

Environmental and regulatory considerations surrounding sulfonamide compounds are increasingly relevant. While N-2-methoxy-2-(thiophen-3-yl)ethyl-2-(trifluoromethoxy)benzene-1-sulfonamide is not classified as hazardous, its degradation products and ecotoxicological impact are being studied to ensure compliance with green chemistry principles. This aligns with the broader industry shift toward sustainable synthesis methods.

In summary, N-2-methoxy-2-(thiophen-3-yl)ethyl-2-(trifluoromethoxy)benzene-1-sulfonamide (CAS No. 2034410-23-4) represents a compelling example of how heterocyclic chemistry and fluorine incorporation can yield compounds with significant therapeutic potential. Its study bridges traditional organic synthesis and cutting-edge computational drug design, making it a focal point for interdisciplinary research in the life sciences.